Cas no 1208633-10-6 (1-(4-chlorophenyl)-4-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyrrolidin-2-one)

• Product Name: 1-(4-chlorophenyl)-4-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyrrolidin-2-one
• CAS No: 1208633-10-6
• MF: C₂₂H₂₁ClN₄O₄
• MW: 440.879544019699
• CID: 6195398
• PubChem ID: 45540563
• Update Time: 2025-10-30

1-(4-chlorophenyl)-4-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyrrolidin-2-one
• 1-(4-chlorophenyl)-4-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl)pyrrolidin-2-one
• VU0648227-1
• 1-(4-chlorophenyl)-4-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl]pyrrolidin-2-one
• 1208633-10-6
• AKOS024514766
• F5596-0562
• 1-(4-chlorophenyl)-4-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyrrolidin-2-one

• Inchi： 1S/C22H21ClN4O4/c23-16-3-5-17(6-4-16)27-13-15(12-19(27)28)22(29)26-9-7-14(8-10-26)20-24-25-21(31-20)18-2-1-11-30-18/h1-6,11,14-15H,7-10,12-13H2
• InChI Key： LZKZYUZKAJLNLA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C1)C(N1CCC(C2=NN=C(C3=CC=CO3)O2)CC1)=O)=O

Computed Properties

• Exact Mass: 440.1251329g/mol
• Monoisotopic Mass: 440.1251329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-chlorophenyl)-4-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyrrolidin-2-one

Recent Advances in the Study of 1-(4-chlorophenyl)-4-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyrrolidin-2-one (CAS: 1208633-10-6)

The compound 1-(4-chlorophenyl)-4-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyrrolidin-2-one (CAS: 1208633-10-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a furan-oxadiazole-piperidine scaffold, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and targeted drug design.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to elucidate its binding interactions with specific biological targets. These efforts aim to refine the compound's structure-activity relationship (SAR) and improve its selectivity and potency.

One of the key findings from the latest research is the compound's promising activity against certain kinases and proteases, which are critical targets in the treatment of cancer and inflammatory diseases. In vitro assays have demonstrated its ability to inhibit these enzymes at nanomolar concentrations, suggesting its potential as a lead compound for further drug development. Additionally, preliminary in vivo studies have shown favorable bioavailability and low toxicity, making it a viable candidate for preclinical evaluation.

The synthesis of 1-(4-chlorophenyl)-4-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyrrolidin-2-one involves a multi-step process, including the formation of the oxadiazole ring and subsequent coupling reactions. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in further biological studies. Researchers have also explored derivatization strategies to create analogs with enhanced properties, such as increased metabolic stability and reduced off-target effects.

In conclusion, the compound 1-(4-chlorophenyl)-4-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyrrolidin-2-one represents a promising avenue for drug discovery, with its unique structural features and demonstrated bioactivity. Ongoing research aims to translate these findings into therapeutic applications, addressing unmet medical needs in oncology and inflammation. Future studies will likely focus on optimizing its pharmacological profile and advancing it through the drug development pipeline.